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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505

For Immediate Release

This document provides essential procedural guidance for the safe and compliant disposal of
4,4'-Dinitrocarbanilide-d8 (CAS No. 1156508-87-0). The following instructions are intended
for researchers, scientists, and drug development professionals to ensure the safe handling
and disposal of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for 4,4'-Dinitrocarbanilide-d8 was not
available. The following guidance is based on the safety data for the non-deuterated analogue,
4.,4'-Dinitrocarbanilide (CAS No. 587-90-6), and general best practices for the disposal of
nitroaromatic compounds. It is imperative to consult with your institution's Environmental Health
and Safety (EHS) department for specific disposal protocols and to comply with all local, state,
and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4,4'-Dinitrocarbanilide-d8 with
appropriate care. Based on data for the non-deuterated form, this compound may cause skin
and eye irritation, as well as respiratory irritation.[1]

Personal Protective Equipment (PPE):

e Gloves: Wear nitrile or other chemically resistant gloves.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b565505?utm_src=pdf-interest
https://www.benchchem.com/product/b565505?utm_src=pdf-body
https://www.benchchem.com/product/b565505?utm_src=pdf-body
https://www.benchchem.com/product/b565505?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dinitrocarbanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Eye Protection: Use chemical safety goggles.
e Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If handling the powder outside of a chemical fume hood, a NIOSH-
approved respirator may be necessary.

Step-by-Step Disposal Procedure

The proper disposal of 4,4'-Dinitrocarbanilide-d8 must be handled as hazardous waste.
Under no circumstances should this chemical be disposed of in regular trash or down the drain.

» Waste Identification and Segregation:

o Treat all 4,4'-Dinitrocarbanilide-d8, including unused product and any contaminated
materials (e.g., weighing paper, gloves, pipette tips), as hazardous chemical waste.

o This waste must be segregated from other waste streams, particularly from non-
hazardous and incompatible chemical waste.

» Waste Collection and Labeling:

o Collect solid waste in a clearly labeled, sealable container. The container must be
compatible with the chemical.

o The label should include:

The words "Hazardous Waste"

The full chemical name: "4,4'-Dinitrocarbanilide-d8"

The CAS Number: "1156508-87-0"

An indication of the hazards (e.g., "Irritant”)
e Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area.
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o This area should be secure, well-ventilated, and away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for hazardous waste.

o Follow all institutional procedures for waste manifest and handover. All chemical waste
must be disposed of through a licensed professional waste disposal service.[2]

Quantitative Data Summary

Property Value Source
CAS Number 1156508-87-0 [31[4]
Molecular Formula C13H2D8N405 [3]
Molecular Weight 310.29 g/mol [31[5]
Appearance Yellow Solid [3]

Experimental Protocols

Disposal procedures are guided by regulatory compliance rather than experimental protocols.
The primary "methodology" is adherence to local, state, and federal hazardous waste
regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4,4'-
Dinitrocarbanilide-d8.
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Q Have 4,4"-Dinitrocarbanilide-d8 D

Is material contaminated with
4.,4'-Dinitrocarbanilide-d8?

No

Collect in a designated,
compatible, and sealed
hazardous waste container.

Handle as non-hazardous waste
(if applicable and certain).

Label container with:
'Hazardous Waste'
Full Chemical Name
CAS Number
Hazard Information

Store in a designated
satellite accumulation area.

Contact Environmental Health
& Safety (EHS) for pickup.

Dispose through a licensed
hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4,4'-Dinitrocarbanilide-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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